Cas no 124769-35-3 (Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate)

• Product Name: Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate
• CAS No: 124769-35-3
• MF: C₁₃H₁₂ClN₃O₃
• MW: 293.705681800842
• MDL: MFCD08592400
• CID: 4691101
• Update Time: 2025-06-09

Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate
• Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate

• MDL： MFCD08592400
• Inchi： 1S/C13H12ClN3O3/c1-2-20-12(19)10-7-15-13(17-11(10)18)16-9-5-3-8(14)4-6-9/h3-7H,2H2,1H3,(H2,15,16,17,18)
• InChI Key： YDKIHNCEMCNLKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=NC=C(C(=O)OCC)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 454
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8

Additional information on Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate

Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate (CAS No. 124769-35-3): An Overview

Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate (CAS No. 124769-35-3) is a compound of significant interest in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The chemical structure of Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate features a pyrimidine ring with a chlorophenyl substituent and an ethyl ester group, making it a promising candidate for drug development.

The synthesis of Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate typically involves a multi-step process. One common approach is the Biginelli reaction, which involves the condensation of an aldehyde, a β-ketoester, and urea or thiourea. In this case, the reaction can be modified to incorporate the desired substituents, such as the chlorophenyl group and the ethyl ester. Recent advancements in catalytic methods have improved the efficiency and selectivity of this reaction, making it more feasible for large-scale production.

The biological activity of Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antiviral activity against several RNA and DNA viruses. For instance, studies have demonstrated its efficacy against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate has also shown promise as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have potential applications in the treatment of various types of cancer, particularly those that are resistant to conventional therapies.

The pharmacokinetic properties of Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate have been evaluated in animal models to assess its suitability for further development. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low toxicity. These characteristics make it an attractive candidate for clinical trials.

Recent clinical trials have further validated the therapeutic potential of Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate. Phase I trials have demonstrated its safety and tolerability in healthy volunteers and patients with viral infections or cancer. Preliminary results from Phase II trials have shown promising efficacy in reducing viral load and tumor size in treated patients. These findings have generated significant interest from both academic researchers and pharmaceutical companies.

The future development of Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate is likely to focus on optimizing its formulation and delivery methods to enhance its therapeutic effects while minimizing side effects. Ongoing research is also exploring combination therapies with other antiviral or anticancer agents to achieve synergistic effects. Additionally, efforts are being made to identify novel derivatives with improved potency and selectivity.

In conclusion, Ethyl 2-((4-chlorophenyl)amino)-4-oxo-1,4-dihydropyrimidine-5-carboxylate (CAS No. 124769-35-3) represents a promising compound with significant potential in the treatment of viral infections and cancer. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As new insights emerge from ongoing studies, this compound may play a crucial role in advancing medical treatments for these challenging diseases.